(1S)-1-(2,3,4-trichlorophenyl)ethan-1-amine hydrochloride

• IUPAC Name: (1S)-1-(2,3,4-trichlorophenyl)ethanamine;hydrochloride
• InChI: InChI=1S/C8H8Cl3N.ClH/c1-4(12)5-2-3-6(9)8(11)7(5)10;/h2-4H,12H2,1H3;1H/t4-;/m0./s1
• InChI Key: GRTZSVUNIOJDHY-WCCKRBBISA-N
• Canonical SMILES: CC(C1=C(C(=C(C=C1)Cl)Cl)Cl)N.Cl
• Isomeric SMILES: C[C@@H](C1=C(C(=C(C=C1)Cl)Cl)Cl)N.Cl
• Molecular Formula: C8H9Cl4N
• Molecular Weight: 261.0 g/mol

Description

“(1S)-1-(2,3,4-trichlorophenyl)ethan-1-amine hydrochloride” is a chemical compound with the CAS Number: 2244712-63-6. It has a molecular formula of C8H9Cl4N.

Scientific Research Applications

Application in Synthesis of Heterocyclic Compounds

• The compound is instrumental in the synthesis of heterocyclic compounds like indazoles through metal-free intramolecular electrophilic amination of 2-aminophenyl ketoximes, highlighting its role in the formation of complex organic structures (Counceller et al., 2012).

Role in Chemical Analysis and Synthesis

• It serves as a reference compound in analytical techniques like nuclear magnetic resonance spectroscopy, gas and liquid chromatography, and high-resolution mass spectrometry, emphasizing its importance in chemical analysis and synthesis (Power et al., 2015).

Involvement in Photolysis Reactions

• The compound participates in photolysis reactions involving charge transfer from the amine to halides, demonstrating its potential in chemical reactions driven by light (Miller & Narang, 1970).

Application in Asymmetric Synthesis

• It is used in the development of chiral palladacycle and its application in asymmetric hydrophosphination reaction, indicating its significance in creating molecules with specific spatial configurations (Yap et al., 2014).

Role in Supramolecular Chemistry

• The compound plays a role in the supramolecular chemistry of amine-phenol adducts, contributing to the formation of novel three-dimensional framework structures in specific chemical interactions (Glidewell et al., 2000).